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Abstract

Deoxymulundocandin is a naturally occurring echinocandin-type antifungal antibiotic.[1]
Isolated from the fungus Aspergillus sydowii, this lipopeptide molecule exhibits potent activity
against a range of fungal pathogens. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and biological activity of
deoxymulundocandin, with a focus on its mechanism of action and detailed experimental
protocols for its study.

Chemical Structure and Physicochemical Properties

Deoxymulundocandin is a cyclic lipopeptide, a class of compounds characterized by a cyclic
peptide core linked to a fatty acid side chain. Its molecular formula is C48H77N7015, with a
molecular weight of approximately 992.16 g/mol .[2][3]

Table 1: Physicochemical Properties of Deoxymulundocandin
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Property Value Reference
CAS Number 138626-63-8 [2][3]
Molecular Formula C48H77N7015 [2][3]
Molecular Weight 992.16 [2][3]
Appearance White amorphous powder [1]
Melting Point 167-168 °C [1]
Optical Rotation [o]D** -28.23° (¢ 0.25, [1]
methanol)

Boiling Point (Predicted) 1330.3+65.0 °C [2][3]
Density (Predicted) 1.36 + 0.1 g/cm3 [2][3]
pKa (Predicted) 10.01 £ 0.15 [3]

- Soluble in methanol and
Solubility _ _ [1]
dimethyl sulfoxide (DMSO).

While a definitive 2D chemical structure diagram is not widely available in public chemical
databases, its structure has been elucidated through methods such as comparative GC-MS
analyses of its derivatized acid hydrolysates with mulundocandin, as well as high-field NMR
experiments.[1]

Mechanism of Action: Inhibition of 3-(1,3)-D-Glucan
Synthase

Like other echinocandins, deoxymulundocandin's antifungal activity stems from its potent and
specific inhibition of 3-(1,3)-D-glucan synthase.[4][5] This enzyme is a critical component of the
fungal cell wall biosynthesis pathway, responsible for the synthesis of 3-(1,3)-D-glucan, a major
structural polymer that provides osmotic stability.[4][5] By inhibiting this enzyme,
deoxymulundocandin disrupts the integrity of the fungal cell wall, leading to cell lysis and
death.[4] This mechanism of action is highly selective for fungal cells, as mammalian cells lack
a cell wall and the (-(1,3)-D-glucan synthase enzyme.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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